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Compound of Interest

Compound Name: 2-(Aminomethyl)-5-methylthiazole

Cat. No.: B2847635 Get Quote

This technical guide provides an in-depth exploration of the spectroscopic characterization of 2-
(Aminomethyl)-5-methylthiazole, a key heterocyclic compound with applications in medicinal

chemistry and drug development. The structural elucidation of this molecule is paramount for

ensuring its purity, confirming its identity, and understanding its chemical behavior. This

document offers a detailed analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR),

and Mass Spectrometry (MS) data, grounded in established scientific principles and field-

proven insights.

Molecular Structure and Importance
2-(Aminomethyl)-5-methylthiazole is a derivative of thiazole, a five-membered heterocyclic

ring containing both sulfur and nitrogen. The presence of an aminomethyl group at the 2-

position and a methyl group at the 5-position imparts specific chemical properties that are

crucial for its function as a synthetic building block. Accurate spectroscopic analysis is the

cornerstone of its quality control and is essential for its application in complex multi-step

syntheses.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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